Cas no 1057669-92-7 (1-ethoxy-4-ethynyl-2-methoxybenzene)

• Product Name: 1-ethoxy-4-ethynyl-2-methoxybenzene
• CAS No: 1057669-92-7
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5774023
• PubChem ID: 53434127
• Update Time: 2025-06-08

1-ethoxy-4-ethynyl-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethoxy-4-ethynyl-2-methoxy-
• 1-ethoxy-4-ethynyl-2-methoxybenzene

• Inchi： 1S/C11H12O2/c1-4-9-6-7-10(13-5-2)11(8-9)12-3/h1,6-8H,5H2,2-3H3
• InChI Key： AXGGJHUQGUFYOC-UHFFFAOYSA-N
• SMILES： C1(OCC)=CC=C(C#C)C=C1OC

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 253.2±30.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-ethoxy-4-ethynyl-2-methoxybenzene

Introduction to 1-ethoxy-4-ethynyl-2-methoxybenzene (CAS No. 1057669-92-7) and Its Emerging Applications in Chemical Biology

1-ethoxy-4-ethynyl-2-methoxybenzene, identified by the chemical identifier CAS No. 1057669-92-7, is a versatile aromatic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, featuring both ethoxy and ethynyl substituents on a methoxy-substituted benzene ring, presents an intriguing scaffold for the development of novel bioactive molecules. The presence of these functional groups not only enhances its reactivity but also opens up possibilities for diverse chemical modifications, making it a valuable intermediate in synthetic chemistry and drug discovery.

The ethynyl group in 1-ethoxy-4-ethynyl-2-methoxybenzene is particularly noteworthy, as it can participate in various coupling reactions such as Sonogashira couplings, which are widely used in the synthesis of complex organic molecules. This reactivity has made the compound a useful building block for constructing more intricate structures, including those relevant to pharmaceutical applications. Additionally, the methoxy and ethoxy groups contribute to the compound's solubility and stability, facilitating its use in both laboratory-scale reactions and larger-scale processes.

In recent years, there has been growing interest in exploring the biological activities of aromatic compounds with similar structural motifs. Studies have demonstrated that derivatives of benzene rings substituted with electron-withdrawing or electron-donating groups can exhibit a range of pharmacological effects. For instance, research on structurally related compounds has shown potential applications in anti-inflammatory, antimicrobial, and anticancer therapies. The 1-ethoxy-4-ethynyl-2-methoxybenzene scaffold aligns well with these trends, offering a promising platform for further investigation.

One of the most exciting aspects of 1-ethoxy-4-ethynyl-2-methoxybenzene is its potential as a precursor for the synthesis of more complex molecules. The ethynyl group, in particular, allows for the introduction of additional functional groups through cross-coupling reactions, enabling the creation of polycyclic structures or molecules with specific biological targets. This flexibility has been exploited in recent studies where 1-ethoxy-4-ethynyl-2-methoxybenzene was used to develop novel analogs of known bioactive compounds. These analogs have shown promise in preclinical trials, highlighting the compound's significance in drug discovery efforts.

The synthesis of 1-ethoxy-4-ethynyl-2-methoxybenzene itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the selective functionalization of a benzene ring, followed by sequential substitution with ethynyl and ethoxy groups. These reactions often require careful optimization to ensure high yields and purity. Advances in catalytic systems have greatly improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities of the compound for research purposes.

From a computational chemistry perspective, understanding the electronic properties of 1-ethoxy-4-ethynyl-2-methoxybenzene has provided valuable insights into its reactivity and potential biological interactions. Density functional theory (DFT) calculations have been particularly useful in predicting how this compound might interact with biological targets such as enzymes or receptors. These predictions can guide experimental efforts by identifying key structural features that are likely to be important for biological activity.

The pharmaceutical industry has also shown interest in 1-ethoxy-4-ethynyl-2-methoxybenzene due to its potential as a lead compound for drug development. Several companies have patented derivatives of this molecule as part of their ongoing research programs. These patents often highlight specific modifications that enhance certain pharmacological properties while maintaining overall structural integrity. Such efforts underscore the compound's significance as a starting point for innovative drug design.

In conclusion, 1-ethoxy-4-ethynyl-2-methoxybenzene (CAS No. 1057669-92-7) represents a fascinating molecule with broad applications in chemical biology and drug discovery. Its unique structural features make it an excellent candidate for further exploration, offering opportunities to develop novel bioactive compounds with potential therapeutic benefits. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.